Cas no 2228449-87-2 (O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228449-87-2
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 6092538
• PubChem ID: 165759024
• Update Time: 2025-10-22

O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine
• O-[2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-yl]hydroxylamine
• EN300-1761259
• 2228449-87-2

• Inchi： 1S/C11H16FNO2/c1-7-5-10(14-4)8(6-9(7)12)11(2,3)15-13/h5-6H,13H2,1-4H3
• InChI Key： SHRBNTTZMCGCGF-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C)(C)ON)OC

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228449-87-2)

O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine, with the CAS number 2228449-87-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of hydroxylamine derivatives, which are known for their versatile applications in medicinal chemistry and drug development. The presence of a fluoro substituent and a methoxy group in its structure enhances its potential for targeted biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural uniqueness of O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine lies in its combination of aromatic and aliphatic components. The 5-fluoro-2-methoxy-4-methylphenyl moiety provides aromatic stability, while the propan-2-ylhydroxylamine side chain introduces reactivity and potential for further functionalization. This balance makes the compound a valuable intermediate in synthetic chemistry, particularly in the development of small-molecule inhibitors and enzyme modulators. Recent studies have highlighted its role in the synthesis of compounds with potential anti-inflammatory and neuroprotective properties.

In the context of current research trends, CAS 2228449-87-2 aligns with the growing demand for fluorinated pharmaceuticals. Fluorination is a key strategy in modern drug design, as it often improves metabolic stability and bioavailability. The fluoro group in this compound may contribute to enhanced binding affinity to biological targets, a feature highly sought after in the development of next-generation therapeutics. Additionally, the methoxy group is known to influence pharmacokinetic properties, further elevating the compound's relevance in drug discovery pipelines.

From a synthetic perspective, O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine can be prepared through multi-step organic reactions, including aryl fluorination and hydroxylamine conjugation. Researchers have optimized these protocols to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's stability under standard laboratory conditions also makes it a practical choice for further derivatization and screening in high-throughput assays.

The potential applications of CAS 2228449-87-2 extend beyond pharmaceuticals. Its structural features make it a candidate for use in agrochemical research, where similar compounds are employed to develop new pesticides and herbicides with improved efficacy and environmental safety. Furthermore, the compound's reactivity profile suggests utility in material science, particularly in the design of functionalized polymers and coatings with tailored properties.

As the scientific community continues to explore fluorinated compounds and their benefits, O-2-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylhydroxylamine stands out as a promising candidate for further investigation. Its combination of aromatic substitution and hydroxylamine functionality offers a unique platform for innovation in multiple fields. Future research may focus on elucidating its mechanism of action in biological systems and expanding its utility in green chemistry initiatives.

In summary, CAS 2228449-87-2 represents a compelling example of how strategic molecular design can yield compounds with broad applicability. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in contemporary research. For scientists and industry professionals seeking advanced intermediates with versatile potential, this compound offers a robust foundation for exploration and innovation.